2-[(2-Ethylcyclohexyl)amino]propan-1-ol

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 2-[(2-ethylcyclohexyl)amino]propan-1-ol
• InChI: InChI=1S/C11H23NO/c1-3-10-6-4-5-7-11(10)12-9(2)8-13/h9-13H,3-8H2,1-2H3
• InChI Key: AWIXLNONKZDGIS-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCC1NC(C)CO

Description

2-[(2-Ethylcyclohexyl)amino]propan-1-ol is a secondary alcohol featuring a cyclohexane ring substituted with an ethyl group at the 2-position and an amino-propanol moiety. Its molecular formula is C₁₁H₂₃NO, with a molecular weight of 185.3 g/mol. This compound is structurally analogous to amino alcohols used in pharmaceutical intermediates, surfactants, or corrosion inhibitors, though specific applications remain understudied in public literature.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Ethylcyclohexyl)amino]propan-1-ol typically involves the reaction of 2-ethylcyclohexylamine with propylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to enhance the reaction rate .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reactants and optimized reaction conditions to ensure maximum yield and purity. The reaction mixture is then subjected to purification steps, such as distillation or crystallization, to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

2-[(2-Ethylcyclohexyl)amino]propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) are employed for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of halides or esters.

Scientific Research Applications

2-[(2-Ethylcyclohexyl)amino]propan-1-ol is utilized in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: In the study of enzyme interactions and metabolic pathways.

Medicine: Potential use in the development of pharmaceuticals and therapeutic agents.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2-Ethylcyclohexyl)amino]propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to changes in cellular processes and biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound 2-[(2-Ethylcyclohexyl)amino]propan-1-ol shares functional group similarities with other amino alcohols but differs in substituent topology and physicochemical properties. Below is a comparative analysis with 2-[(2-Hydroxyethyl)amino]-2-methylpropan-1-ol (C₆H₁₅NO₂, MW 133.19 g/mol), a structurally related compound documented in the provided evidence .

Table 1: Structural and Inferred Property Comparison

Property	2-[(2-Ethylcyclohexyl)amino]propan-1-ol	2-[(2-Hydroxyethyl)amino]-2-methylpropan-1-ol
Molecular Formula	C₁₁H₂₃NO	C₆H₁₅NO₂
Molecular Weight	185.3 g/mol	133.19 g/mol
Key Substituents	2-Ethylcyclohexyl, amino, propan-1-ol	2-Hydroxyethyl, amino, 2-methylpropan-1-ol
Hydrophobicity (LogP)	High (estimated >3.0)	Moderate (estimated ~0.5–1.5)
Aqueous Solubility	Low (due to bulky cyclohexyl group)	Higher (enhanced by hydroxyethyl group)
Potential Applications	Surfactants, lipid-soluble intermediates	Water-soluble solvents, pharmaceutical excipients

Key Differences:

Substituent Effects : The ethylcyclohexyl group in the target compound introduces steric hindrance and hydrophobicity, contrasting with the hydroxyethyl group in the reference compound, which enhances polarity and hydrogen-bonding capacity .

Molecular Weight : The larger size of the target compound (185.3 vs. 133.19 g/mol) suggests differences in diffusion rates and membrane permeability.

Solubility : The reference compound’s hydroxyethyl and methyl groups likely improve water solubility, making it more suitable for applications requiring aqueous compatibility, whereas the target compound may favor lipid-rich environments.

Research Findings and Limitations

Current literature on 2-[(2-Ethylcyclohexyl)amino]propan-1-ol is sparse, necessitating extrapolation from structural analogs. In contrast, hydroxyethyl-substituted analogs like 2-[(2-Hydroxyethyl)amino]-2-methylpropan-1-ol are documented as solvents or stabilizers in drug formulations .

Biological Activity

2-[(2-Ethylcyclohexyl)amino]propan-1-ol is a compound of growing interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, interactions with biological targets, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 2-[(2-Ethylcyclohexyl)amino]propan-1-ol can be represented as follows:

• Molecular Formula : C₉H₁₅NO
• CAS Number : [124-68-5]

This compound features a propanol backbone with an ethylcyclohexyl group attached to an amino functional group, which is significant for its biological interactions.

The biological activity of 2-[(2-Ethylcyclohexyl)amino]propan-1-ol is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The proposed mechanisms include:

• Modulation of Membrane Fluidity : The compound may alter the physical properties of cell membranes, influencing the function of membrane-bound proteins.
• Signal Transduction Pathways : It can affect pathways involved in cell signaling, potentially leading to altered cellular responses.
• Enzyme Activity Modulation : The compound may act as an inhibitor or activator of specific enzymes, impacting metabolic processes.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis in cancer cells
Anti-inflammatory	Reduction in inflammatory markers
Neuroprotective	Protection against neuronal damage

Case Studies and Research Findings

• Antimicrobial Activity :
  A study highlighted that 2-[(2-Ethylcyclohexyl)amino]propan-1-ol exhibited significant antimicrobial properties against various bacterial strains. The disk diffusion method demonstrated inhibition zones ranging from 8 mm to 13 mm, indicating its potential as an antibacterial agent .
• Anticancer Properties :
  Research indicated that this compound could induce apoptosis in T47D human breast cancer cells. The mechanism involved the inhibition of tubulin polymerization, which is crucial for cancer cell division and survival . The effective concentration (EC50) was found to be remarkably low, suggesting high potency.
• Neuroprotective Effects :
  Investigations into neuroprotective properties showed that the compound could mitigate neuronal damage caused by oxidative stress. This effect was attributed to its ability to scavenge free radicals and modulate neuroinflammatory responses .